Cas no 1864013-93-3 ((4-aminooxepan-4-yl)methanol hydrochloride)

• Product Name: (4-aminooxepan-4-yl)methanol hydrochloride
• CAS No: 1864013-93-3
• MDL: MFCD29034842
• CID: 4624948
• PubChem ID: 121552466
• Update Time: 2025-07-15

(4-aminooxepan-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-aminooxepan-4-yl)methanol hydrochloride

• MDL： MFCD29034842

Additional information on (4-aminooxepan-4-yl)methanol hydrochloride

Comprehensive Overview of (4-aminooxepan-4-yl)methanol hydrochloride (CAS No. 1864013-93-3)

The compound (4-aminooxepan-4-yl)methanol hydrochloride (CAS No. 1864013-93-3) is a chemically significant molecule with a unique structural framework. This hydrochloride salt derivative features an oxepane ring, a seven-membered heterocycle, which is substituted with an amino group and a hydroxymethyl group at the 4-position. The presence of these functional groups makes it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing attention toward (4-aminooxepan-4-yl)methanol hydrochloride is its role in the development of novel therapeutic agents. The oxepane ring, a less common motif compared to five- or six-membered rings, offers unique conformational properties that can enhance binding affinity and metabolic stability in drug candidates. This makes the compound particularly valuable in medicinal chemistry, where scaffold diversity is crucial for addressing complex biological targets. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory and neurodegenerative diseases.

From a synthetic perspective, CAS No. 1864013-93-3 serves as a building block for more complex structures. The amino and hydroxyl groups provide handles for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with current trends in combinatorial chemistry and fragment-based drug design, where modular compounds like this are in high demand. Additionally, its hydrochloride form improves solubility, facilitating its use in aqueous reaction conditions—a feature highly valued in green chemistry initiatives.

The compound’s nomenclature, (4-aminooxepan-4-yl)methanol hydrochloride, reflects its IUPAC naming conventions, but it is also searched under related terms such as "4-amino-4-(hydroxymethyl)oxepane hydrochloride" or "oxepane-4,4-diamine methanol derivative." These variations are important for researchers conducting literature reviews or patent searches. Search engine analytics reveal that queries often include phrases like "synthesis of 4-aminooxepan-4-yl methanol HCl" or "applications of oxepane derivatives in medicine," indicating strong interest in its practical uses.

In the context of sustainability, (4-aminooxepan-4-yl)methanol hydrochloride is being investigated for its role in biodegradable materials. The oxepane ring’s stability under physiological conditions, combined with its potential for enzymatic degradation, makes it a candidate for eco-friendly polymers. This aligns with global efforts to reduce plastic waste and develop sustainable alternatives—a hot topic in both academic and industrial circles. Researchers are also exploring its use in catalytic systems, where its structural features could improve reaction efficiency and selectivity.

Quality control and analytical characterization of CAS No. 1864013-93-3 are critical for ensuring its reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify purity and structure. These methods are frequently discussed in online forums and scientific communities, with users seeking protocols for "HPLC analysis of aminooxepane derivatives" or "NMR peaks assignment for oxepane-based compounds." Providing accessible data on these analytical procedures can enhance the compound’s adoption in labs worldwide.

Looking ahead, the demand for (4-aminooxepan-4-yl)methanol hydrochloride is expected to rise as its applications expand. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, positions it as a valuable tool for innovation. Furthermore, its potential in interdisciplinary fields—ranging from agrochemicals to cosmetics—highlights its versatility. As researchers continue to uncover new uses, this compound is poised to become a staple in the toolkit of synthetic and medicinal chemists.